![molecular formula C8H10N2O B009193 2H-benzo[b][1,4]oxazin-4(3H)-amine CAS No. 104255-56-3](/img/structure/B9193.png)
2H-benzo[b][1,4]oxazin-4(3H)-amine
Overview
Description
2H-benzo[b][1,4]oxazin-4(3H)-amine is a chemical compound that belongs to the class of benzoxazines . It is a heterocyclic compound and serves as a building block for various natural and synthetic organic compounds . It has been reported as an intermediate during the biogenesis of cyclic hydroxamic acids in maize .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques such as 1H NMR, 13C NMR, and mass spectra . These techniques provide information about the chemical shifts of the protons and carbons in the molecule, which can be used to deduce its structure .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied in the literature . For example, one study reported a regioselective halogenation of benzo[b][1,4]oxazin-2-ones under microwave conditions . Another study reported the synthesis of novel 2H-benzo[b][1,4]oxazin-3(4H)-one derivatives as potential anti-cancer agents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various analytical techniques . For example, its melting point, yield, and Rf value can be determined experimentally . Its molecular weight and empirical formula can be calculated based on its molecular structure .Mechanism of Action
The mechanism of action of 2H-benzo[b][1,4]oxazin-4(3H)-amine and its derivatives is not fully understood and is a subject of ongoing research . Some studies suggest that these compounds may have potential anticancer activity . Further studies are needed to elucidate their exact mechanism of action.
Safety and Hazards
Future Directions
The future research directions for 2H-benzo[b][1,4]oxazin-4(3H)-amine include further optimization and mechanism studies . There is also interest in developing new chemotherapeutic agents based on this chemotype due to its potential anticancer activity . The search for new lead compounds exhibiting optimal in vivo antitumor potency and new mechanisms of action is one of the most intensely pursued goals of modern medicinal chemistry .
properties
IUPAC Name |
2,3-dihydro-1,4-benzoxazin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c9-10-5-6-11-8-4-2-1-3-7(8)10/h1-4H,5-6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZYXMYZEQMXRSF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC=C2N1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60543948 |
Source
|
| Record name | 2,3-Dihydro-4H-1,4-benzoxazin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60543948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
104255-56-3 |
Source
|
| Record name | 2,3-Dihydro-4H-1,4-benzoxazin-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60543948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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